4-ethoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)benzenesulfonamide
• InChI: InChI=1S/C18H20N2O4S/c1-3-24-15-6-8-16(9-7-15)25(22,23)19-14-5-10-17-13(12-14)4-11-18(21)20(17)2/h5-10,12,19H,3-4,11H2,1-2H3
• InChI Key: NCDDVAZJDWUSTQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)CC3)C
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

4-ethoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a sulfonamide derivative that has been synthesized using different methods.

Scientific Research Applications

Molecular Structure and Interactions

The compound exhibits a unique molecular structure, characterized by interactions like intramolecular N—H⋯O=S interaction, and intermolecular N—H⋯O=C hydrogen bonds, leading to the formation of hydrogen-bonded chains parallel to the c axis. The conformation of the sulfonylurea fragment is consistent with theoretical studies, highlighting its potential in structural chemistry and drug design (Gelbrich, Haddow, & Griesser, 2011).

Antitumor Activity

Novel derivatives of the compound have been synthesized and evaluated for their antitumor activity. Certain derivatives have shown to be more potent and efficacious than standard reference drugs, indicating the compound's potential in developing new antitumor agents (Alqasoumi et al., 2010).

Optical Applications

The compound has been studied for its nonlinear optical properties, potentially positioning it as a candidate for optical limiting applications. This indicates its utility in the field of material sciences and photonics (Ruanwas et al., 2010).

Hepatobiliary Transport

A related compound, TA-0201CA, has been studied for its hepatobiliary transport, suggesting the importance of this class of compounds in understanding drug metabolism and pharmacokinetics. This research could provide valuable insights into the development of drugs with better efficacy and reduced toxicity (Fukuda et al., 2010).

Beta3 Adrenergic Receptor Agonism

Derivatives containing the benzenesulfonamide moiety have been explored as human beta3 adrenergic receptor agonists. This points towards the compound's potential in treating metabolic disorders like obesity and diabetes (Parmee et al., 2000).